2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[1-[(2-methoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H27N3O3/c1-16-7-9-17(10-8-16)14-24-21(26)13-19-22(27)23-11-12-25(19)15-18-5-3-4-6-20(18)28-2/h3-10,19H,11-15H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: BYMCGHGBLDKMLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2C(=O)NCCN2CC3=CC=CC=C3OC
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-methylbenzyl)acetamide, commonly known as MMB-2201, is a synthetic cannabinoid compound that belongs to the class of indole-based cannabinoids. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system. This compound has gained significant attention in scientific research due to its potential therapeutic applications and its ability to mimic the effects of natural cannabinoids.

Mechanism of Action

MMB-2201 exerts its effects by binding to the CB1 and CB2 receptors in the endocannabinoid system. These receptors are involved in various physiological processes such as pain perception, appetite regulation, and immune function. MMB-2201 activates these receptors, leading to the release of neurotransmitters and other signaling molecules that modulate these processes.
Biochemical and Physiological Effects:
MMB-2201 has been shown to have a wide range of biochemical and physiological effects. It has been found to possess potent analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, MMB-2201 has been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of MMB-2201 for lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its physiological processes. However, one of the limitations of MMB-2201 is its potential for abuse and addiction, which can make it difficult to use in certain lab settings.

Future Directions

There are several future directions for the study of MMB-2201. One area of research is the development of new therapeutic applications for this compound. It has already shown promise in the treatment of various neurological disorders and cancer, but further research is needed to fully understand its potential in these areas. Another area of research is the development of new synthetic cannabinoids that are more selective and potent than MMB-2201, which can lead to the development of more effective and safer drugs.

Synthesis Methods

MMB-2201 is synthesized through a multi-step process that involves the reaction of 2-methoxybenzyl chloride with piperazine in the presence of a base to form 1-(2-methoxybenzyl)piperazine. This intermediate is then reacted with 4-methylbenzyl chloride in the presence of a base to form 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-methylbenzyl)acetamide.

Scientific Research Applications

MMB-2201 has been extensively studied for its potential therapeutic applications. It has been shown to possess analgesic, anti-inflammatory, and anti-cancer properties. In addition, MMB-2201 has been found to be effective in treating various neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease.